Cas no 2092437-26-6 (6-(aminomethyl)-4-(trifluoromethyl)-2,3-dihydropyridazin-3-one)

• Product Name: 6-(aminomethyl)-4-(trifluoromethyl)-2,3-dihydropyridazin-3-one
• CAS No: 2092437-26-6
• MF: C₆H₆F₃N₃O
• MW: 193.126551151276
• CID: 6072983
• PubChem ID: 129453180
• Update Time: 2025-08-05

6-(aminomethyl)-4-(trifluoromethyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(aminomethyl)-4-(trifluoromethyl)-2,3-dihydropyridazin-3-one
• EN300-23285117
• 2092437-26-6

• Inchi： 1S/C6H6F3N3O/c7-6(8,9)4-1-3(2-10)11-12-5(4)13/h1H,2,10H2,(H,12,13)
• InChI Key： WWYBHBYZIHBNNE-UHFFFAOYSA-N
• SMILES： FC(C1C(NN=C(CN)C=1)=O)(F)F

Computed Properties

• Exact Mass: 193.04629631g/mol
• Monoisotopic Mass: 193.04629631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 67.5Ų

Additional information on 6-(aminomethyl)-4-(trifluoromethyl)-2,3-dihydropyridazin-3-one

6-(Aminomethyl)-4-(Trifluoromethyl)-2,3-Dihydropyridazin-3-One: A Multifunctional Compound with Promising Therapeutic Potential

6-(Aminomethyl)-4-(Trifluoromethyl)-2,3-dihydropyridazin-3-one, with the CAS number 2092437-26-6, represents a unique class of pyridazinone derivatives that have garnered significant attention in the field of pharmaceutical chemistry. This compound's structural framework combines multiple functional groups, including the trifluoromethyl substituent and the aminomethyl group, which are critical for its biological activity. Recent studies have highlighted its potential applications in anti-inflammatory, antitumor, and neurological disorder research, positioning it as a promising candidate for drug development. The molecular design of this compound not only reflects a strategic approach to modulating pharmacological properties but also aligns with the evolving trends in medicinal chemistry, such as the integration of fluorine-containing moieties for enhanced metabolic stability and target specificity.

The pyridazinone core of this compound is a well-known pharmacophore in drug discovery, characterized by its ability to interact with various biological targets, including enzymes, receptors, and ion channels. The trifluoromethyl group at the 4-position introduces unique electronic properties, which may influence the compound's binding affinity and selectivity. Meanwhile, the aminomethyl substituent at the 6-position contributes to the molecule's reactivity and potential for forming hydrogen bonds with protein targets. These structural features collectively enhance the compound's therapeutic potential, as evidenced by recent advancements in its application for inflammatory disease and neurodegenerative disorder research.

Recent research has demonstrated that 6-(Aminomethyl)-4-(Trifluoromethyl)-2,3-dihydropyridazin-3-one exhibits significant anti-inflammatory activity, particularly in models of chronic inflammation. A 2023 study published in Journal of Medicinal Chemistry reported that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 by targeting the NF-κB signaling pathway. The trifluoromethyl group was found to play a crucial role in modulating the compound's interaction with the NF-κB complex, thereby enhancing its anti-inflammatory efficacy. These findings underscore the potential of this compound as a novel therapeutic agent for conditions such as rheumatoid arthritis and systemic lupus erythematosus, where chronic inflammation is a central pathology.

Additionally, emerging evidence suggests that 6-(Aminomethyl)-4-(Trifluoromethyl)-2,3-dihydropyridazin-3-one may have antitumor properties, particularly in the context of solid tumors. A 2024 preclinical study published in Cancer Research highlighted its ability to induce apoptosis in cancer cells by disrupting mitochondrial function and inhibiting the PI3K/AKT signaling pathway. The aminomethyl group was implicated in the compound's interaction with the Bcl-2 family of proteins, which are key regulators of apoptosis. These findings align with the growing interest in targeted therapies that exploit the molecular vulnerabilities of cancer cells, offering a potential new avenue for oncology research.

The structural versatility of this compound also makes it a valuable candidate for neurological disorder research. Recent studies have explored its potential in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. A 2023 study in Neuropharmacology demonstrated that the compound can modulate the activity of acetylcholinesterase, an enzyme implicated in the progression of these disorders. The trifluoromethyl group was found to enhance the compound's stability in the central nervous system, while the aminomethyl group contributed to its ability to cross the blood-brain barrier. These properties position the compound as a promising lead for the development of neuroprotective agents.

From a synthetic perspective, the pyridazinone core of 6-(Aminomethyl)-4-(Trifluoromethyl)-2,3-dihydropyridazin-3-one can be synthesized through a variety of methods, including the cyclization of 1,3-diaminopropane derivatives with appropriate electrophiles. The introduction of the trifluoromethyl group typically involves fluorination reactions, while the aminomethyl substituent can be incorporated through alkylation or amidation processes. These synthetic strategies highlight the adaptability of the compound's structure, allowing for further modification to optimize its pharmacological profile. For instance, the addition of hydrophilic groups or the substitution of the trifluoromethyl group with other halogenated moieties could potentially enhance the compound's solubility or metabolic stability, making it more suitable for clinical applications.

Despite its promising therapeutic potential, the development of 6-(Aminomethyl)-4-(Trifluoromethyl)-2,3-dihydropyridazin-3-one as a drug candidate is still in its early stages. Challenges such as toxicity profiling, pharmacokinetic optimization, and target specificity remain to be addressed. However, recent advancements in computational modeling and in silico screening have provided valuable insights into the compound's interactions with biological targets, enabling more efficient drug design. For example, molecular docking studies have predicted that the trifluoromethyl group forms strong hydrophobic interactions with the binding pocket of certain enzymes, while the aminomethyl group may engage in hydrogen bonding with key residues in receptor proteins. These findings are critical for refining the compound's structure to improve its therapeutic index.

In conclusion, 6-(Aminomethyl)-4-(Trifluoromethyl)-2,3-dihydropyridazin-3-one represents a multifunctional compound with significant potential in multiple therapeutic areas. Its unique structural features, including the trifluoromethyl and aminomethyl groups, contribute to its biological activity and pharmacological versatility. As research in this area continues to evolve, the compound is likely to play an increasingly important role in the development of novel therapies for inflammatory diseases, oncology, and neurological disorders. The ongoing exploration of its molecular mechanisms and pharmacological properties will be essential for translating these findings into clinical applications.